4-(methylthio)-N-(3-nitrophenyl)benzamide
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Description
4-(methylthio)-N-(3-nitrophenyl)benzamide is a useful research compound. Its molecular formula is C14H12N2O3S and its molecular weight is 288.32. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
The synthesis of related nitrophenyl benzamide derivatives often involves methodologies that yield compounds with potential applications in medicinal chemistry and materials science. For instance, the synthesis of N-{[(4-nitrophenyl)amino]methyl}benzamide from (benzamidomethyl)triethylammonium chloride and 4-nitroaniline in aqueous media is characterized by spectroscopic techniques (Buzarevski, Mikhova, & Popovski, 2014). The detailed structural analysis of 2-Nitro-N-(4-nitrophenyl)benzamide through X-ray diffraction showcases its crystallographic characteristics, highlighting the orientation of nitro groups and the stabilization of the structure through hydrogen bonding (Saeed, Hussain, & Flörke, 2008).
Antimicrobial and Antifungal Properties
Some derivatives exhibit significant antimicrobial and antifungal activities. A study on the synthesis and evaluation of N-(alkyl/aryl)-2-chloro-4-nitro-5-[(4-nitrophenyl)sulfamoyl]benzamide derivatives demonstrated their potent antidiabetic potential against α-glucosidase and α-amylase enzymes, along with antimicrobial activity against various bacterial and fungal strains (Thakal, Singh, & Singh, 2020).
Corrosion Inhibition
N-Phenyl-benzamide derivatives have been explored for their corrosion inhibition properties on mild steel in acidic conditions. The influence of electron-withdrawing and electron-releasing substituents on the benzamide nucleus was investigated, revealing that certain substituents enhance the inhibition efficiency, providing insights into their adsorption behavior and potential industrial applications (Mishra et al., 2018).
Chemosensors
N-nitrophenyl benzamide derivatives have been developed as chemosensors for cyanide in aqueous environments, exploiting the strong affinity of cyanide toward the acyl carbonyl carbon. This selectivity makes such compounds practical for monitoring cyanide concentrations in water samples, underscoring their importance in environmental monitoring (Sun, Wang, & Guo, 2009).
Properties
IUPAC Name |
4-methylsulfanyl-N-(3-nitrophenyl)benzamide |
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InChI |
InChI=1S/C14H12N2O3S/c1-20-13-7-5-10(6-8-13)14(17)15-11-3-2-4-12(9-11)16(18)19/h2-9H,1H3,(H,15,17) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
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Description | Data deposited in or computed by PubChem | |
InChI Key |
XALQWKMQNQROJB-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)C(=O)NC2=CC(=CC=C2)[N+](=O)[O-] |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O3S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.32 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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